Dibromosceptrin
Overview
Description
Dibromosceptrin is a natural product isolated from the marine sponge, Sceptrella sp. It has shown promising results in various scientific research applications due to its unique chemical structure and mechanism of action.
Scientific Research Applications
Neurotoxic Activity
- Effect on Membrane Sodium Currents : Dibromosceptrin, an alkaloid purified from tropical marine sponges of the genus Agelas, has been found to have neurotoxic activity. It decreases the amplitudes of inward sodium currents in chick embryo sympathetic ganglia cells without affecting the voltage dependence of current activation. It also shifts the voltage dependence of current inactivation toward more negative potentials, thus affecting the channel inactivation characteristics (Rentas et al., 1995).
Potential in Drug Discovery
- Structurally Guided Isolation : In a structurally guided isolation effort for treating opportunistic infections in AIDS, Dibromosceptrin's derivative, debromosceptrin, was identified from the Caribbean sponge Agelas conifera. This compound, along with other pyrrole analogues, showed marginal inhibition of Mycobacterium tuberculosis, indicating its potential in drug discovery (Shen et al., 1998).
Translational Research Perspectives
- Broader Impact on Medicine : While not directly about Dibromosceptrin, it's important to note the broader context of drug research and discovery, where compounds like Dibromosceptrin play a role. Translational research, which applies scientific findings to clinical practice, has significantly benefited from discoveries in molecular biology and genetics, influencing treatment options and leading to novel therapies (Kim, 2007).
properties
CAS RN |
117417-71-7 |
|---|---|
Product Name |
Dibromosceptrin |
Molecular Formula |
C22H22Br4N10O2 |
Molecular Weight |
778.1 g/mol |
IUPAC Name |
N-[[2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide |
InChI |
InChI=1S/C22H22Br4N10O2/c23-9-1-11(33-17(9)25)19(37)29-3-7-8(4-30-20(38)12-2-10(24)18(26)34-12)16(14-6-32-22(28)36-14)15(7)13-5-31-21(27)35-13/h1-2,5-8,15-16,33-34H,3-4H2,(H,29,37)(H,30,38)(H3,27,31,35)(H3,28,32,36) |
InChI Key |
HCZXBTALDGQIPO-UHFFFAOYSA-N |
SMILES |
C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br |
Canonical SMILES |
C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br |
synonyms |
dibromosceptrin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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